![molecular formula C19H15N3O3S B4198721 4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde](/img/structure/B4198721.png)
4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde
Overview
Description
4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde, also known as MPTP-NB, is a chemical compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde works by binding to cysteine and homocysteine, which are amino acids that play important roles in various physiological processes. The binding of this compound to these amino acids results in the formation of a fluorescent compound, which can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not cause any significant adverse effects on cells or tissues. It has been found to be effective in detecting cysteine and homocysteine in various biological samples, including blood, urine, and cerebrospinal fluid.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde is its high selectivity and sensitivity for cysteine and homocysteine detection. It is also relatively easy to synthesize and can be used in a variety of experimental settings. However, one limitation is that it requires specialized equipment for detection, which may not be available in all laboratories.
Future Directions
There are several potential future directions for the use of 4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde in scientific research. One area of interest is the development of new therapeutic agents based on the structure of this compound. Another potential application is the use of this compound as a diagnostic tool for the detection of cysteine and homocysteine in clinical settings. Additionally, further research is needed to explore the potential applications of this compound in other areas of biology and medicine.
Scientific Research Applications
4-{[4-methyl-6-(4-methylphenyl)-2-pyrimidinyl]thio}-3-nitrobenzaldehyde has been used in various scientific research studies, including as a fluorescent probe for the detection of cysteine and homocysteine in biological samples. It has also been investigated for its potential use as a therapeutic agent for the treatment of cancer and Alzheimer's disease.
properties
IUPAC Name |
4-[4-methyl-6-(4-methylphenyl)pyrimidin-2-yl]sulfanyl-3-nitrobenzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O3S/c1-12-3-6-15(7-4-12)16-9-13(2)20-19(21-16)26-18-8-5-14(11-23)10-17(18)22(24)25/h3-11H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWFGOUCSWZIOFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=NC(=C2)C)SC3=C(C=C(C=C3)C=O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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